Cas no 16619-12-8 (2-Phenyl-2,3-dihydro-1H-inden-1-one)

• Product Name: 2-Phenyl-2,3-dihydro-1H-inden-1-one
• CAS No: 16619-12-8
• MF: C₁₅H₁₂O
• MW: 208.255184173584
• MDL: MFCD02685564
• CID: 230239
• PubChem ID: 318491
• Update Time: 2025-11-01

2-Phenyl-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-2,3-dihydro-1H-inden-1-one
• 1H-Inden-1-one,2,3-dihydro-2-phenyl-
• 2-phenyl-2,3-dihydroinden-1-one
• 1-Oxo-2-phenyl-hydrinden
• 2-phenyl-1-indanone
• 2-Phenyl-hydrindon-(1)
• 2-Phenyl-indan-1-on
• 2-phenyl-indan-1-one
• 2-phenylindanone
• AC1L7Y87
• CTK4D2271
• NSC255087
• PubChem15056
• rac-2-Phenylindanon
• SureCN2345374
• 2,3-Dihydro-2-phenyl-1H-inden-1-one
• 16619-12-8
• FT-0744169
• A810703
• 2-phenyl-2,3-dihydro-inden-1-one
• CHEMBL4102960
• DTXSID10312469
• OCLCRYNZYRSURW-UHFFFAOYSA-N
• 2-phen-ylindan-1-one
• 2-phenylindan-1-one
• D86929
• CS-0156343
• NSC-255087
• Racemic 2-phenylindanone
• SCHEMBL2345374
• phenylindanone
• 1H-Inden-1-one, 2,3-dihydro-2-phenyl-
• AKOS016006872
• WS-01249
• DA-09517

• MDL： MFCD02685564
• Inchi： 1S/C15H12O/c16-15-13-9-5-4-8-12(13)10-14(15)11-6-2-1-3-7-11/h1-9,14H,10H2
• InChI Key： OCLCRYNZYRSURW-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2CC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 208.08886
• Monoisotopic Mass: 208.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 3.4

Experimental Properties

• Density: 1.162
• Melting Point: 77.5°C
• Boiling Point: 335 ºC
• Flash Point: 144 ºC
• Refractive Index: 1.5361 (estimate)
• PSA: 17.07
• LogP: 3.20920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on 2-Phenyl-2,3-dihydro-1H-inden-1-one

Introduction to 2-Phenyl-2,3-dihydro-1H-inden-1-one (CAS No. 16619-12-8)

2-Phenyl-2,3-dihydro-1H-inden-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 16619-12-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic ketone exhibits a fused ring system consisting of a benzene ring and a cyclohexanone moiety, making it a versatile scaffold for medicinal chemistry applications. Its structural features have garnered attention for potential applications in drug discovery, particularly due to its ability to modulate biological pathways through selective interactions with molecular targets.

The compound’s unique structural motif, featuring a phenyl group attached to a dihydroindenone core, contributes to its pharmacological interest. The presence of both aromatic and saturated rings allows for diverse functionalization, enabling chemists to tailor its properties for specific biological activities. Recent advancements in synthetic methodologies have enhanced the accessibility of this compound, facilitating its incorporation into novel therapeutic agents.

In the context of contemporary pharmaceutical research, 2-Phenyl-2,3-dihydro-1H-inden-1-one has been explored for its potential in developing small-molecule inhibitors targeting various disease-related pathways. Studies have highlighted its utility in modulating enzyme activities and receptor interactions, which are critical for therapeutic intervention. For instance, derivatives of this compound have shown promise in preclinical models as scaffolds for kinase inhibitors, particularly those involved in cancer metabolism and signal transduction.

The synthesis of 2-Phenyl-2,3-dihydro-1H-inden-1-one typically involves multi-step organic reactions, often starting from readily available precursors such as phenylacetic acid or phenylglyoxal. Modern synthetic approaches leverage catalytic methods and transition-metal complexes to improve yield and selectivity. These innovations have not only streamlined the production process but also opened avenues for exploring novel derivatives with enhanced pharmacological profiles.

One of the most compelling aspects of CAS No. 16619-12-8 is its role as a building block in medicinal chemistry. Researchers have utilized this compound to develop molecules with potential applications in neurodegenerative diseases, inflammation, and metabolic disorders. The dihydroindenone core is particularly valuable due to its ability to engage with biological targets in multiple ways—through hydrophobic interactions, hydrogen bonding, and electrostatic forces—ensuring high affinity and specificity.

The pharmacokinetic properties of derivatives derived from 2-Phenyl-2,3-dihydro-1H-inden-1-one have also been extensively studied. Structural modifications can significantly influence absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for drug efficacy and safety. By optimizing these parameters, researchers aim to develop compounds that exhibit favorable pharmacokinetic profiles suitable for clinical translation.

Recent computational studies have further illuminated the mechanistic aspects of CAS No. 16619-12-8 interactions with biological targets. Molecular docking simulations and dynamic molecular modeling have provided insights into how this compound binds to enzymes and receptors at the atomic level. These findings are instrumental in guiding the design of next-generation inhibitors with improved binding affinities and reduced off-target effects.

The versatility of 2-Phenyl-2,3-dihydro-1H-inden-1-one extends beyond traditional pharmaceutical applications. Its structural framework has been adapted for use in materials science, particularly in the development of organic semiconductors and luminescent materials. The conjugated system within the dihydroindenone moiety contributes to its ability to absorb and emit light across specific spectral ranges, making it valuable for optoelectronic devices.

In conclusion,CAS No. 16619-12-8 represents a cornerstone compound in modern chemical biology and drug discovery. Its unique structural features and diverse functionalization possibilities make it an invaluable tool for researchers seeking to develop innovative therapeutic agents. As synthetic methodologies continue to evolve and our understanding of biological pathways deepens,2-phenoxyphenol derivatives will undoubtedly remain at the forefront of pharmaceutical innovation.